Cas no 75968-28-4 ([2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid)

• Product Name: [2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid
• CAS No: 75968-28-4
• MF: C₆H₆N₂O₄S₂
• MW: 234.252838611603
• CID: 859640
• PubChem ID: 9555241
• Update Time: 2025-04-19

[2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(thiophen-2-ylsulfonyl)hydrazinylidene]acetic acid
• (2E)-2-(thiophen-2-ylsulfonylhydrazinylidene)acetic acid
• 2-(thiophen-2-ylsulfonylhydrazinylidene)acetic acid
• AC1Q71Y8
• Acetic acid, [(2-thienylsulfonyl)hydrazono]-
• glyoxylic acid 2-thienylsulfonylhydrazone
• NSC279506
• NSC-279506
• 75968-28-4
• DTXSID00429691

• Inchi： 1S/C6H6N2O4S2/c9-5(10)4-7-8-14(11,12)6-2-1-3-13-6/h1-4,8H,(H,9,10)/b7-4+
• InChI Key： XQKYPYLCMAPNCR-QPJJXVBHSA-N
• SMILES： S(C1=CC=CS1)(N/N=C/C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 233.97698
• Monoisotopic Mass: 233.97689902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 95.83
• LogP: 1.56850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Sulfonohydrazides